Cas no 70783-45-8 (2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol)
70783-45-8 structure
Product Name:2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol
CAS No:70783-45-8
MF:C12H14F3NO2
MW:261.240273952484
MDL:MFCD01761964
CID:569716
PubChem ID:198534
Update Time:2025-04-19
2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4-(4-morpholinyl)-a-(trifluoromethyl)-
- 2,2,2-trifluoro-1-(4-morpholin-4-ylphenyl)ethanol
- p-morpholino-alpha-(trifluoromethyl)benzyl alcohol
- (+-)-4-(4-Morpholinyl)-alpha-(trifluoromethyl)benzenemethanol
- 2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethanol
- Benzenemethanol, 4-(4-morpholinyl)-alpha-(trifluoromethyl)-, (+-)-
- dl 4-(Morpholino-4) 1-phenyl 2,2,2-trifluoroethanol
- dl 4-(Morpholino-4) 1-phenyl 2,2,2-trifluoroethanol [French]
- 2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol
- SCHEMBL11372892
- EINECS 274-889-0
- NS00063538
- 2,2,2-Trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol
- EN300-1935308
- 70783-45-8
- DTXSID10991051
- XYMJLTSIWLKJAR-UHFFFAOYSA-N
-
- MDL： MFCD01761964
- Inchi： 1S/C12H14F3NO2/c13-12(14,15)11(17)9-1-3-10(4-2-9)16-5-7-18-8-6-16/h1-4,11,17H,5-8H2
- InChI Key： XYMJLTSIWLKJAR-UHFFFAOYSA-N
- SMILES： FC(C(C1C=CC(=CC=1)N1CCOCC1)O)(F)F
Computed Properties
- Exact Mass: 261.098
- Monoisotopic Mass: 261.098
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 32.7Ų
Experimental Properties
- Density: 1.304
- Boiling Point: 381.7°C at 760 mmHg
- Flash Point: 184.7°C
- Refractive Index: 1.507
2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1935308-1g |
2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
70783-45-8 | 1g |
$628.0 | 2023-09-17 | ||
| Enamine | EN300-1935308-5g |
2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
70783-45-8 | 5g |
$1821.0 | 2023-09-17 | ||
| Enamine | EN300-1935308-10g |
2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
70783-45-8 | 10g |
$2701.0 | 2023-09-17 | ||
| Enamine | EN300-1935308-0.05g |
2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
70783-45-8 | 0.05g |
$528.0 | 2023-09-17 | ||
| Enamine | EN300-1935308-0.1g |
2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
70783-45-8 | 0.1g |
$553.0 | 2023-09-17 | ||
| Enamine | EN300-1935308-0.25g |
2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
70783-45-8 | 0.25g |
$579.0 | 2023-09-17 | ||
| Enamine | EN300-1935308-0.5g |
2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
70783-45-8 | 0.5g |
$603.0 | 2023-09-17 | ||
| Enamine | EN300-1935308-1.0g |
2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
70783-45-8 | 1g |
$728.0 | 2023-06-02 | ||
| Enamine | EN300-1935308-2.5g |
2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
70783-45-8 | 2.5g |
$1230.0 | 2023-09-17 | ||
| Enamine | EN300-1935308-5.0g |
2,2,2-trifluoro-1-[4-(morpholin-4-yl)phenyl]ethan-1-ol |
70783-45-8 | 5g |
$2110.0 | 2023-06-02 |
2,2,2-trifluoro-1-4-(morpholin-4-yl)phenylethan-1-ol Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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